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Compound of Interest

Compound Name:
2-Amino-4-(aminooxy)butanoic

acid dihydrochloride

CAS No.: 65518-20-9

Cat. No.: B555970

Get Quote

Executive Summary
L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a non-proteinogenic amino acid analogue

of L-ornithine derived from the metabolism of L-canavanine in leguminous plants.[1][2][3] It is a

potent antimetabolite utilized primarily to study Ornithine Aminotransferase (OAT) kinetics and,

more recently, as an investigational agent in Hepatocellular Carcinoma (HCC) and parasitic

infections (e.g., Plasmodium falciparum).

Mechanism of Action: Unlike competitive inhibitors that merely occupy the active site, L-

canaline functions as a "suicide substrate." It reacts with the aldehyde group of the Pyridoxal

5'-Phosphate (PLP) cofactor within the enzyme's active site, forming a stable, covalently bound

oxime. This reaction is generally irreversible under physiological conditions, permanently

inactivating the enzyme.

Critical Safety Warning: L-Canaline is neurotoxic. By sequestering PLP, it can nonspecifically

inhibit other PLP-dependent enzymes, most notably Glutamate Decarboxylase (GAD) in the
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brain. Inhibition of GAD reduces GABA synthesis, lowering the seizure threshold. Seizure

monitoring is mandatory for all in vivo protocols.

Mechanism of Action (Pathway Visualization)
The following diagram illustrates the molecular mechanism by which L-canaline sequesters the

PLP cofactor, leading to enzymatic inactivation.
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Figure 1: Mechanism of L-canaline induced enzymatic inactivation via oxime formation with

PLP cofactor.

Preparation and Handling
L-Canaline is chemically reactive due to its aminooxy group.[1][4] Proper handling is essential

to prevent degradation before administration.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b555970/docs?utm_src=pdf-body-img#application-note-l-canaline-treatment-in-murine-models
https://pubmed.ncbi.nlm.nih.gov/9129118/
https://www.apexbt.com/l-canaline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Molecular Weight 134.13 g/mol

Solubility Soluble in water, PBS, and 0.9% Saline.

Stability

Unstable in aldehydes and ketones (reacts to

form oximes). Prepare fresh immediately before

use.

Storage (Powder) -20°C (desiccated).

pH Sensitivity

The aminooxy group is basic. Adjust stock

solution to pH 7.2–7.4 using dilute HCl or NaOH

to prevent injection site necrosis.

Reconstitution Protocol:

Weigh the required amount of L-canaline.

Dissolve in sterile, endotoxin-free PBS (Phosphate Buffered Saline).

Check pH; adjust to 7.4 if necessary.

Filter sterilize using a 0.22 µm syringe filter.

Do not store dissolved solution. Discard unused portion after 1 hour.

In Vivo Experimental Protocol (Murine)
Objective: To inhibit hepatic OAT activity in mice (C57BL/6 or BALB/c) while managing

neurotoxicity.

Phase A: Dose Finding (Escalation)
Due to the steep toxicity curve associated with PLP depletion, a pilot dose-escalation study is

required for every new batch or animal strain.

Route: Intraperitoneal (IP) injection.[5][6]
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Vehicle: Sterile PBS (pH 7.4).

Volume: 10 mL/kg (e.g., 200 µL for a 20g mouse).

Cohort Dosage (mg/kg) Frequency
Monitoring
Duration

Low 10 mg/kg Single Bolus 24 Hours

Mid 25 mg/kg Single Bolus 24 Hours

High 50 mg/kg Single Bolus 24 Hours

Stop Criteria: Immediate sacrifice upon observation of Grade 3+ seizures (Racine Scale) or

loss of righting reflex.

Phase B: Therapeutic Efficacy Workflow
This workflow assumes a tolerated dose of 20–30 mg/kg (based on literature averages for

aminooxy analogues).
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Figure 2: Experimental workflow for chronic L-canaline administration.

Step-by-Step Procedure:

Baseline Weight: Weigh animals daily to adjust injection volume.
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Administration: Administer L-canaline IP.

Note: Avoid oral gavage for initial pharmacokinetic studies as gastric pH may alter

protonation states or stability.

Seizure Watch: Observe animals for 60 minutes post-injection.

Rescue Protocol: Keep Diazepam (5 mg/kg IP) or Pyridoxine (Vitamin B6, 100 mg/kg IP)

on hand. Note that B6 administration may reactivate OAT or competitively inhibit L-

canaline uptake, so use it only if the endpoint is survival rather than maximal enzyme

inhibition.

Tissue Collection:

Harvest liver tissue rapidly.

Flash freeze in liquid nitrogen for enzyme assays.

Fix in 10% formalin for histology.

Analytical Readouts
To validate the treatment, you must confirm OAT inhibition biochemically.

1. OAT Activity Assay (Ninhydrin Method):

Principle: OAT converts Ornithine +

-Ketoglutarate

Glutamate + Glutamate-5-semialdehyde (which cyclizes to P5C). P5C forms a colored
complex with ninhydrin or o-aminobenzaldehyde.

Expectation: L-canaline treated tissues should show >80% reduction in absorbance

compared to vehicle control.

2. Serum Amino Acid Profiling (HPLC/MS):

Ornithine: Expect significant elevation (accumulation due to block).
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Proline: Expect potential reduction (downstream product depletion).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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